Cas no 16067-99-5 (Benzene,1,3-bis(triethoxysilyl)-)

• Product Name: Benzene,1,3-bis(triethoxysilyl)-
• CAS No: 16067-99-5
• MF: C₁₈H₃₄O₆Si₂
• MW: 402.629968166351
• CID: 121387
• PubChem ID: 24881743
• Update Time: 2025-11-02

Benzene,1,3-bis(triethoxysilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-bis(triethoxysilyl)-
• triethoxy-(3-triethoxysilylphenyl)silane
• 1,3-bis(triethoxysilyl)benzene
• J-009744
• 16067-99-5
• 1,3-Bis(triethoxysilyl)benzene,96%
• 1,3 di(triethoxysilyl) benzene
• DTXSID70469322
• 1.3-Di(triethoxysilyl)benzene
• SCHEMBL574271
• 1,3-di(triethoxysilyl)benzene
• 1,3-Bis(triethoxysilyl)benzene, 96%
• MRBRVZDGOJHHFZ-UHFFFAOYSA-N
• AKOS015889113
• 1 3-BIS(TRIETHOXYSILYL)BENZENE 96
• 1 3-BIS(TRIETHOXYSILYL)BENZENE
• G78716

• MDL： MFCD05664354
• Inchi： 1S/C18H34O6Si2/c1-7-19-25(20-8-2,21-9-3)17-14-13-15-18(16-17)26(22-10-4,23-11-5)24-12-6/h13-16H,7-12H2,1-6H3
• InChI Key： MRBRVZDGOJHHFZ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=C(C=1)[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 402.18900
• Monoisotopic Mass: 402.18939187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.007 g/mL at 25 °C(lit.)
• Boiling Point: 117 °C/0.07 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.452(lit.)
• PSA: 55.38000
• LogP: 2.19740
• Solubility: Not determined

Benzene,1,3-bis(triethoxysilyl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on Benzene,1,3-bis(triethoxysilyl)-

Comprehensive Guide to Benzene,1,3-bis(triethoxysilyl)- (CAS No. 16067-99-5): Properties, Applications, and Industry Trends

Benzene,1,3-bis(triethoxysilyl)- (CAS No. 16067-99-5) is a highly specialized organosilicon compound widely recognized for its unique molecular structure and versatile applications. With the growing demand for advanced materials in industries like electronics, coatings, and adhesives, this compound has garnered significant attention. Its triethoxysilyl functional groups enable exceptional bonding capabilities, making it a critical component in surface modification and cross-linking reactions.

The compound’s hybrid organic-inorganic nature aligns with current trends in sustainable and high-performance materials. Researchers and manufacturers are increasingly exploring its potential in nanotechnology and green chemistry, addressing challenges such as energy efficiency and environmental impact. A frequent query in search engines is: "How does Benzene,1,3-bis(triethoxysilyl)- enhance material durability?" The answer lies in its ability to form stable siloxane networks, improving thermal and mechanical resistance in composite materials.

In the electronics industry, Benzene,1,3-bis(triethoxysilyl)- is valued for its role in dielectric coatings and semiconductor fabrication. Its compatibility with silicon-based substrates makes it ideal for thin-film deposition processes. Another trending question is: "What are the alternatives to traditional coupling agents?" This compound’s bifunctional reactivity offers a superior solution, bridging organic polymers with inorganic fillers more effectively than conventional additives.

From an SEO perspective, keywords like "silyl benzene derivatives" and "triethoxysilyl applications" are frequently searched, reflecting the compound’s niche yet expanding relevance. Innovations in self-healing materials and smart coatings further highlight its potential, as industries seek to reduce maintenance costs and extend product lifespans. For instance, its incorporation into anti-corrosive coatings demonstrates how molecular engineering can address real-world durability challenges.

Environmental considerations are also driving research into Benzene,1,3-bis(triethoxysilyl)-. With stricter regulations on volatile organic compounds (VOCs), its low-emission properties position it as a sustainable choice for water-based formulations. Searches like "eco-friendly silane coupling agents" underscore this shift. Additionally, its role in adhesive technologies is gaining traction, particularly in automotive and aerospace sectors where lightweight yet robust bonding solutions are paramount.

In summary, Benzene,1,3-bis(triethoxysilyl)- (CAS No. 16067-99-5) exemplifies the convergence of innovation and practicality. Its adaptability across diverse fields—from advanced manufacturing to sustainable chemistry—makes it a compound of enduring interest. As industries evolve, so too will the applications of this remarkable material, solidifying its place in the future of high-performance solutions.